Cas no 62644-43-3 (3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-butyl-2-methoxy-)

• Product Name: 3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-butyl-2-methoxy-
• CAS No: 62644-43-3
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 436632
• PubChem ID: 21397338
• Update Time: 2025-04-19

3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-butyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3,7-Dioxabicyclo[4.1.0]heptan-5-one, 4-butyl-2-methoxy-
• 4-butyl-2-methoxy-3,7-dioxabicyclo[4.1.0]heptan-5-one
• Methyl 2,3-anhydro-5-butylpentopyranosid-4-ulose
• DTXSID00613033
• SCHEMBL11761018
• 62644-43-3

• Inchi： 1S/C10H16O4/c1-3-4-5-6-7(11)8-9(14-8)10(12-2)13-6/h6,8-10H,3-5H2,1-2H3
• InChI Key： SJDJEIJDOHJHKG-UHFFFAOYSA-N
• SMILES： O1C2C(C(CCCC)OC(C12)OC)=O

Computed Properties

• Exact Mass: 200.10488
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.06